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Experimental Protocols from a Related Study

The search results do not contain specific protocols for TPGME, but they include a detailed methodology

from a shock tube study on Methylcyclohexane (MCH), which is a common jet fuel surrogate [1]. The

experimental approach for MCH can be directly used as a protocol guide for investigating other fuels like

TPGME.

The core of the methodology involves using a shock tube to create high-temperature and high-pressure

conditions almost instantaneously [1]. The following table summarizes the key experimental details from the

MCH study that you can adapt.

Parameter Experimental Range for MCH Suggested for TPGME

Apparatus Shock tube with reflected shock waves Shock tube

Measured Data Ignition delay time ((\tau)) Ignition delay time ((\tau))

Diagnostics Side-wall pressure transducers; CH* and OH*
chemiluminescence emission

Pressure transducers;
CH*/OH* emission
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Parameter Experimental Range for MCH Suggested for TPGME

Temperature Range 795 - 1560 K To be determined for
TPGME

Pressure Range 1 - 50 atm To be determined for
TPGME

Fuel Concentration 0.25 - 2.0% To be determined for
TPGME

Equivalence Ratio
((\phi))

0.5 - 2.0 (in air and O₂/Ar mixtures) To be determined for
TPGME

The general workflow for such an experiment is outlined below.
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Experimental workflow for shock tube ignition delay studies.
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Data Presentation and Modeling

For data comparison, you would typically create tables and graphs comparing your experimental results for

TPGME with predictions from detailed chemical kinetics mechanisms.

Condition
Experimental (\tau)
(ms)

Mechanism A (\tau)
(ms)

Mechanism B (\tau)
(ms)

T=800 K, P=10 atm,

(\phi)=1.0

(Your Data) (Model Output) (Model Output)

T=1000 K, P=10 atm,

(\phi)=1.0

(Your Data) (Model Output) (Model Output)

T=1200 K, P=10 atm,

(\phi)=1.0

(Your Data) (Model Output) (Model Output)

Graphviz Diagram Specifications

As you requested the creation of diagrams using Graphviz, here is a template that incorporates the

specifications from your requirements and the search results [2] [3]. This includes the use of a contrasting

color palette, proper label spacing, and node styling.
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Template for signaling pathways or logical relationships.

Key configuration points for your Graphviz scripts:

Label Distance: The labeldistance attribute is set to 2.5 on edges, which moves the edge labels
further away from the nodes for better readability [3] [4].

Color and Contrast: The template uses the specified color palette. Crucially, the fontcolor is
explicitly set to ensure high contrast against each node's fillcolor [2].

Node Styling: Using shape=rect and style="rounded,filled" creates modern, filled nodes
with rounded corners [2].

Layout: The splines=ortho attribute forces straight, orthogonal connecting lines, which is often
clearer for technical diagrams [3].
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Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [TPGME ignition delay time low temperature kinetics]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b3605229#tpgme-ignition-

delay-time-low-temperature-kinetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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